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Compound of Interest

Compound Name: CL-385319

Cat. No.: B10847640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and mechanism of action of CL-385319, a potent inhibitor of influenza A virus entry.

Detailed experimental protocols and data are presented to facilitate further research and

development in the field of antiviral therapeutics.

Chemical Structure and Properties of CL-385319
CL-385319 is chemically defined as 3-fluoro-N-(2-(1-piperidinyl)ethyl)-5-

(trifluoromethyl)benzamide.[1] It is an N-substituted piperidine compound.[1][2]

Synthesis: CL-385319 can be synthesized by reacting 1-(2-aminoethyl) piperidine with 3-fluoro-

5-(trifluoromethyl)benzoyl chloride in methylene chloride at room temperature. The

hydrochloride salt of the product is then collected by filtration.

Antiviral Activity and Cytotoxicity
CL-385319 exhibits inhibitory activity against various influenza A virus subtypes, including

H1N1, H2N2, and notably, the highly pathogenic H5N1 avian influenza A virus.[1][2] Its

mechanism of action is targeted at the viral entry stage, specifically by interfering with the

function of the hemagglutinin (HA) protein.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10847640?utm_src=pdf-interest
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Cell Line Virus Strain

IC50 27.03 ± 2.54 µM MDCK H5N1

CC50 1.48 ± 0.01 mM MDCK N/A

Table 1: In vitro antiviral activity and cytotoxicity of CL-385319.[1][2]

Mechanism of Action: Inhibition of Hemagglutinin
(HA)-Mediated Membrane Fusion
CL-385319 functions by preventing the low pH-induced conformational change in the influenza

virus hemagglutinin (HA) protein, a critical step for viral and endosomal membrane fusion. By

binding to a pocket in the stem region of the HA2 subunit, CL-385319 stabilizes the pre-fusion

conformation of HA at a neutral pH. This inhibition of the fusogenic process effectively blocks

viral entry into the host cell.[2]

Computer-aided molecular docking studies suggest that CL-385319 binds to a cavity in the

HA2 stem region.[2] Site-directed mutagenesis studies have identified that mutations at

residues M24 in HA1 and F110 in HA2 confer resistance to CL-385319, indicating their critical

role in the binding of the compound.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/product/b10847640?utm_src=pdf-body
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Influenza Virus Entry

HA-Mediated Fusion

Virus Host Cell
Attachment & Endocytosis

Endosome

HA (Neutral pH) HA (Low pH)

Endosomal Acidification
(Conformational Change)

Membrane Fusion

Inhibited

Viral Genome ReleaseCL-385319

Binds to HA2 stem region
& Stabilizes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Incubation

Readout & Analysis

Seed 293T cells in
96-well plate

Add mixture to cells

Prepare serial dilutions
of CL-385319

Mix diluted CL-385319
with pseudovirus

Incubate mixture
(37°C, 1 hr)

Incubate plate
(37°C, 48-72 hrs)

Lyse cells and add
luciferase substrate

Measure luminescence

Calculate IC50

 

Plate Setup

Treatment

Detection

Coat plate with
recombinant HA

Cleave HA0 with trypsin
& inactivate

Add CL-385319 dilutions

Treat with neutral (pH 7.0)
or acidic (pH 4.8) buffer

Add conformation-specific
primary antibody

Add HRP-conjugated
secondary antibody

Add TMB substrate,
stop, and read OD450

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10847640?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10847640?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://pubmed.ncbi.nlm.nih.gov/21536025/
https://www.researchgate.net/publication/51092071_CL-385319_inhibits_H5N1_avian_influenza_A_virus_infection_by_blocking_viral_entry
https://www.benchchem.com/product/b10847640#what-is-the-chemical-structure-of-cl-385319
https://www.benchchem.com/product/b10847640#what-is-the-chemical-structure-of-cl-385319
https://www.benchchem.com/product/b10847640#what-is-the-chemical-structure-of-cl-385319
https://www.benchchem.com/product/b10847640#what-is-the-chemical-structure-of-cl-385319
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10847640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10847640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

